Cas no 2058-67-5 (Benzenamine,N-ethyl-4-(2-phenyldiazenyl)-)

• Product Name: Benzenamine,N-ethyl-4-(2-phenyldiazenyl)-
• CAS No: 2058-67-5
• MF: C₁₄H₁₅N₃
• MW: 225.289002656937
• CID: 259714
• PubChem ID: 16355
• Update Time: 2025-04-19

Benzenamine,N-ethyl-4-(2-phenyldiazenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-ethyl-4-(2-phenyldiazenyl)-
• N-ethyl-4-phenyldiazenylaniline
• 4-(Ethylaminoazobenzene)
• 4-Aethylamino-azobenzol
• 4-Benzolazo-N-Aethyl-anilin
• 4-Ethylamino-azobenzol
• AC1L27S9
• ANILINE, N-ETHYL-p-(PHENYLAZO)-
• Benzenamine, N-ethyl-4-(phenylazo)-
• BRN 0747223
• EAB
• Ethylaminoazobenzene
• N-Aethyl-4-aminoazobenzol
• N-Aethyl-4-phenylazo-anilin
• N-Ethyl-4-(phenylazo)benzenamine
• N-Ethyl-4-aminoazobenzene
• N-ethyl-4-phenylazo-aniline
• N-Ethyl-p-(phenylazo)aniline
• 4-monoethylaminoazobenzene
• Benzenamine, N-ethyl-4-(2-phenyldiazenyl)-
• DTXSID101039679
• N-Ethyl-4-[(E)phenyldiazenyl]aniline
• 2058-67-5

• Inchi： 1S/C14H15N3/c1-2-15-12-8-10-14(11-9-12)17-16-13-6-4-3-5-7-13/h3-11,15H,2H2,1H3/b17-16+
• InChI Key： OCWXDBMTBDGKKE-WUKNDPDISA-N
• SMILES： N(CC)C1C=CC(=CC=1)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 225.12675
• Monoisotopic Mass: 225.126597
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 36.8

Experimental Properties

• Density: 1.1303 (rough estimate)
• Boiling Point: 356.8°C (rough estimate)
• Flash Point: 185.1°C
• Refractive Index: 1.5770 (estimate)
• PSA: 36.75